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Compound of Interest

Compound Name: 6-Bromo-5-chloronicotinic acid

Cat. No.: B2787572

An In-Depth Technical Guide to 6-Bromo-5-chloronicotinic Acid: Commercial Availability,
Sourcing, and Qualification for R&D Applications

Executive Summary

This technical guide provides researchers, scientists, and drug development professionals with
a comprehensive overview of 6-Bromo-5-chloronicotinic acid, a key halogenated pyridine
derivative. A critical clarification is addressed upfront: extensive database searches indicate
that the commonly available and referenced isomer is 5-Bromo-6-chloronicotinic acid (CAS No.
29241-62-1). This guide will focus on this commercially available compound, assuming a likely
transposition in the initial query. The document details its chemical identity, physicochemical
properties, and a survey of commercial suppliers. Furthermore, it presents a robust, field-
proven workflow for the procurement, verification, and handling of this reagent to ensure
experimental reproducibility and safety in a research and development setting.

Introduction to 5-Bromo-6-chloronicotinic Acid

Halogenated nicotinic acid derivatives are a class of compounds with significant potential in
medicinal chemistry and materials science.[1] 5-Bromo-6-chloronicotinic acid, a di-halogenated
pyridine carboxylic acid, serves as a versatile building block in organic synthesis. Its distinct
substitution pattern—a bromine atom at the 5-position and a chlorine atom at the 6-position—
offers multiple reactive sites for derivatization, making it a valuable intermediate for
constructing more complex molecular architectures, particularly in the synthesis of biologically
active compounds and pharmaceutical precursors.[2]
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1.1. Chemical Identity

o [UPAC Name: 5-bromo-6-chloropyridine-3-carboxylic acid[3][4]

e Synonyms: 5-Bromo-6-chloropyridine-3-carboxylic acid, 3-Bromo-2-chloropyridine-5-
carboxylic acid[5][6]

« CAS Number: 29241-62-1[3][4][7]

e Molecular Formula: CeH3BrCINO2[3][8]
e Molecular Weight: 236.45 g/mol [3][4][8]
e Chemical Structure:

1.2. Physicochemical Properties

This compound is typically supplied as a white to light yellow or pale brown crystalline powder.
[6][9][10] Key properties gathered from supplier and safety documentation are summarized

below.
Property Value Source(s)
Melting Point 166 - 173 °C [5][6][11]
Appearance White to cream or pale brown ]
powder

pKa 2.85 £ 0.10 (Predicted) [6]

Boiling Point 370.0 £ 42.0 °C (Predicted) [6]

Density 1.917 + 0.06 g/cm? (Predicted) [6]

Commercial Availability and Supplier Landscape

5-Bromo-6-chloronicotinic acid is readily available from a variety of chemical suppliers, typically
in research-grade purities (=96-98%). It is offered in quantities ranging from grams to
kilograms, catering to both academic research and process development needs. The following
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table provides a representative list of suppliers. Note: Availability and catalog numbers are

subject to change and should be verified directly with the supplier.

Supplier

Typical Purity

Example Catalog
No.

Notes

Thermo Scientific

Product line also

available through

Chemicals (Alfa 97% H32384 ] S
Fisher Scientific.[8][9]
Aesar)
[12]
Provides basic safety
J&K Scientific 97% 190554 and property
information.[3]
Available through
TCI America >98.0% B3839 distributors like Fisher
Scientific.[13]
Lists the product as
BLD Pharm N/A BD20019 an organic building
block.[14]
Marketed as a
MedchemExpress N/A HY-W017109 biochemical reagent
for research use.[15]
Chem-Impex
_ >97% 19554 -
International
Combi-Blocks >97% QA-4149 -

Procurement and Qualification Workflow for R&D

Sourcing a chemical intermediate is more than just placing an order. For ensuring the integrity

and reproducibility of research, a systematic qualification process is paramount. The following

workflow is a field-proven methodology for sourcing and accepting a new batch of 5-Bromo-6-

chloronicotinic acid into a laboratory environment.

Step 1: Supplier Vetting & Documentation Request
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 Action: Identify 2-3 potential suppliers from the list above or through internal databases.

o Causality: Comparing suppliers mitigates risks associated with stock shortages and allows
for cost and purity comparison.

o Action: Before purchase, request a lot-specific Certificate of Analysis (CoA) and the Safety
Data Sheet (SDS).

o Causality: The CoA provides precise purity data (e.g., via titration or chromatography) for the
specific batch you will receive, which is more reliable than a general specification sheet. The
SDS is mandatory for a proper risk assessment.[3][8]

Step 2: Purchase and Receipt

» Action: Place an order, ensuring the purchase order references the specific lot number if
possible.

e Action: Upon receipt, visually inspect the container for damage and verify that the label
information (Name, CAS No., Lot No.) matches the order and the CoA.

o Causality: Mislabeled reagents are a critical safety and experimental risk. This simple check
prevents costly errors.

Step 3: Incoming Quality Control (QC) Verification

o Action: Perform an independent analytical verification. For a compound like this, *H NMR is
an excellent primary tool to confirm identity. LC-MS can confirm both mass and provide a
purity profile.

o Causality: This step provides self-validating trustworthiness in your starting material. It
verifies the supplier's CoA and catches any potential degradation that may have occurred
during shipping or storage. A mismatch between the observed data and the expected
structure is a red flag.

Step 4: Laboratory Integration and Management

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.jk-sci.com/products/a01190554
https://www.fishersci.be/store/msds?partNumber=15435107&productDescription%3D1GR+5-Bromo-6-chloronicotinic+acid%2C+97%25+1g&countryCode=BE&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2787572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Action: If the material passes QC, formally log it into the lab's chemical inventory system with
the lot number, date of receipt, and assigned storage location.

» Action: Store the compound according to the SDS recommendations. Typically, this involves
keeping it in a tightly sealed container in a dry, well-ventilated, and dark place at room
temperature.[6][11]

o Causality: Proper inventory management prevents accidental re-ordering and ensures
traceability for every experiment. Correct storage is crucial for maintaining the compound's
stability over time.

Below is a visual representation of this workflow.
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Figure 1: Procurement & QC Workflow
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Caption: A logical workflow for sourcing, verifying, and integrating a new chemical reagent.
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Safety, Handling, and Storage

As a hazardous chemical, proper handling of 5-Bromo-6-chloronicotinic acid is essential. The
information below is a synthesis from publicly available Safety Data Sheets.

o Hazard Classification: This chemical is considered hazardous. It is classified as causing skin
irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[5]
[8][16]

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety glasses with side shields or goggles, and a lab coat.[8]
[11] Work should be conducted in a well-ventilated area or a chemical fume hood to avoid
inhalation of dust.[11]

o First Aid Measures:

o Skin Contact: Wash off immediately with plenty of soap and water. If irritation persists,
seek medical attention.[8][11]

o Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15
minutes, removing contact lenses if present and easy to do. Seek immediate medical
attention.[8][11]

o Inhalation: Remove the person to fresh air. If breathing is difficult, get medical attention.[8]
[11]

o Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce
vomiting. Seek medical attention.[11]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][11]
Keep away from incompatible materials such as strong oxidizing agents.

Conclusion

5-Bromo-6-chloronicotinic acid (CAS No. 29241-62-1) is a readily accessible and valuable
building block for synthetic and medicinal chemistry. A range of reputable suppliers offers this
compound in various quantities and research-grade purities. For any scientist, the integrity of
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their results begins with the quality of their starting materials. Implementing a structured
procurement and qualification workflow, including documentation review and independent
analytical verification, is a hon-negotiable best practice. Adherence to the safety guidelines
outlined in the SDS is equally critical to ensure a safe laboratory environment. This guide
provides the foundational knowledge for researchers to confidently source, qualify, and safely
utilize this versatile chemical intermediate in their development programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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